Cas no 137019-95-5 (3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl)

• Product Name: 3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl
• CAS No: 137019-95-5
• MF: C₂₃H₂₇F₃
• MW: 360.45569729805
• MDL: MFCD09839002
• CID: 135282
• PubChem ID: 15702087
• Update Time: 2025-04-19

3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)-1,1'-biphenyl
• 3,4,5-Trifluoro-4'-(trans-4-pentylcyclohexyl)biphenyl
• trans-3,4,5-Trifluoro-4'-(4-n-pentylcyclohexyl)biphenyl
• 1,1'-Biphenyl,3,4,5-trifluoro-4'-(trans-4-pentylcyclohexyl)-
• 1,2,3-trifluoro-5-[4-(4-pentylcyclohexyl)phenyl]benzene
• 4'-(TRANS-4-PENTYLCYCLOHEXYL)-3,4,5-TRIFLUORO-BIPHENYL
• 3, 4, 5-Trifluoro-4'-(trans-4-pentylcyclohexyl)biphenyl
• C23H27F3
• XF10032
• AX808152
• DS-15509
• FT-0688781
• 3~3~,3~4~,3~5~-Trifluoro-1~4~-pentyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
• CS-0061484
• SCHEMBL8029032
• 3,4,5-Trifluoro-4 inverted exclamation mark -(trans-4-pentylcyclohexyl)-1,1 inverted exclamation mark -biphenyl
• T3397
• SY108634
• 1,1'-Biphenyl, 3,4,5-trifluoro-4'-(trans-4-pentylcyclohexyl)-
• SB66516
• 4'-(trans-4-Pentylcyclohexyl)-3,4,5-Trifluorobiphenyl
• DTXSID30577053
• SCHEMBL7508424
• AKOS015917786
• 137019-95-5
• MFCD09839002
• TRANS-3,4,5-TRIFLUORO-4'-(4-PENTYL-CYCLOHEXYL)-BIPHENYL
• 3 4 5-TRIFLUORO-4-(TRANS-4-PENTYLCYCLOHEXYL)BIPHENYL
• 4 inverted exclamation marka-(trans-4-Pentylcyclohexyl)-3,4,5-trifluoro-biphenyl
• DB-030882
• PRYCYWMMSZSXBK-UHFFFAOYSA-N
• 3,4,5-Trifluoro-4'-((1s,4r)-4-pentylcyclohexyl)biphenyl

• MDL： MFCD09839002
• Inchi： 1S/C23H27F3/c1-2-3-4-5-16-6-8-17(9-7-16)18-10-12-19(13-11-18)20-14-21(24)23(26)22(25)15-20/h10-17H,2-9H2,1H3
• InChI Key： PRYCYWMMSZSXBK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CC(=CC=1)C1CCC(CCCCC)CC1)F)F

Computed Properties

• Exact Mass: 360.20600
• Monoisotopic Mass: 360.20648535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.8

Experimental Properties

• Density: 1.073
• Boiling Point: 429.9 °C at 760 mmHg
• Flash Point: 248.4 °C
• Refractive Index: 1.507
• PSA: 0.00000
• LogP: 7.62500